N-(2-(4-fluorophenylsulfonamido)ethyl)-4-propionamidobenzamide

• IUPAC Name: N-[2-[(4-fluorophenyl)sulfonylamino]ethyl]-4-(propanoylamino)benzamide
• InChI: InChI=1S/C18H20FN3O4S/c1-2-17(23)22-15-7-3-13(4-8-15)18(24)20-11-12-21-27(25,26)16-9-5-14(19)6-10-16/h3-10,21H,2,11-12H2,1H3,(H,20,24)(H,22,23)
• InChI Key: WQFZMUBVAIGDQW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NCCNS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H20FN3O4S
• Molecular Weight: 393.4 g/mol

Description

N-(2-(4-fluorophenylsulfonamido)ethyl)-4-propionamidobenzamide, also known as FPBA, is a synthetic compound that has gained attention in scientific research due to its potential in various biochemical and physiological applications. FPBA is a member of the sulfonamide class of compounds and is known for its high affinity towards certain proteins and enzymes.

Scientific Research Applications

Novel Insecticidal Activity

Flubendiamide, a compound structurally related to N-(2-(4-fluorophenylsulfonamido)ethyl)-4-propionamidobenzamide, demonstrates a novel class of insecticide with high activity against lepidopterous pests, including resistant strains. Its unique chemical structure, featuring novel substituents such as a heptafluoroisopropyl group and a sulfonylalkyl group, contributes to its exceptional insecticidal properties. This compound offers a new mode of action distinct from existing commercial insecticides, making it a promising agent for integrated pest management programs (Tohnishi et al., 2005).

Structural Analysis and Crystallography

Research into the crystal structures of related N-(arylsulfonyl)-4-fluorobenzamides, including compounds similar to the one , has provided insights into their molecular conformation. These studies reveal that the aromatic rings within these molecules are inclined at specific angles, offering valuable information for the design of new compounds with desired physical and chemical properties (Suchetan et al., 2016).

AMPA Receptor Ligands

Arylpropylsulphonamides, closely related to the compound , have been the focus of research as potential ligands for α-amino-3-hydroxy-5-methyl-4-isoxazolpropionic acid (AMPA) receptors. A fluorine-18-labelled compound was synthesized for potential use in cerebral imaging with positron emission tomography, indicating the relevance of these compounds in neuroscience research (Kronenberg et al., 2007).

Cardiac Electrophysiological Activity

N-substituted imidazolylbenzamides and benzene-sulfonamides, including structures akin to N-(2-(4-fluorophenylsulfonamido)ethyl)-4-propionamidobenzamide, have been investigated for their cardiac electrophysiological activity. These compounds have shown potential as selective class III agents, indicating their significance in the development of new treatments for arrhythmias (Morgan et al., 1990).

Antidiabetic Drug Analysis

The structure of glibenclamide, a drug with a similar sulfonamide component, has been examined in solution and the solid state, contributing to the understanding of its pharmacological activity. These studies offer insights into the physical and chemical behavior of such compounds, which is crucial for the development of antidiabetic medications (Sanz et al., 2012).

Mechanism of Action

Target of action

Sulfonamides are known to inhibit bacterial enzymes involved in the synthesis of folic acid, a crucial nutrient for bacterial growth .

Mode of action

Sulfonamides generally act by mimicking para-aminobenzoic acid (paba), a substrate of the enzyme dihydropteroate synthase, thereby inhibiting the enzyme and preventing folic acid synthesis .

Biochemical pathways

Without specific information on this compound, it’s challenging to determine the exact biochemical pathways it might affect. Drugs containing sulfonamides can affect the folic acid synthesis pathway in bacteria .

Pharmacokinetics

Sulfonamides are generally well absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine .

Result of action

Sulfonamides can lead to the death of bacteria by starving them of folic acid, which is necessary for their growth and reproduction .